Cas no 121816-82-8 (5-Bromo-1-trityl-1H-imidazole)

5-Bromo-1-trityl-1H-imidazole is a brominated imidazole derivative protected by a trityl (triphenylmethyl) group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized imidazoles for pharmaceutical and agrochemical applications. The trityl group enhances stability and facilitates selective modifications at other reactive sites, while the bromo substituent offers a handle for further cross-coupling reactions, such as Suzuki or Heck couplings. Its crystalline solid form ensures ease of handling and storage. The compound is valued for its compatibility with a range of reaction conditions, making it a reliable building block for complex heterocyclic frameworks.

5-Bromo-1-trityl-1H-imidazole structure

Product Name:5-Bromo-1-trityl-1H-imidazole

CAS No:121816-82-8

MF:C₂₂H₁₇BrN₂

MW:389.287784337997

CID:2888125

PubChem ID:84819530

Update Time:2025-06-06

5-Bromo-1-trityl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- SCHEMBL16371592
- 1H-Imidazole, 5-bromo-1-(triphenylmethyl)-
- 5-bromo-1-(triphenylmethyl)-1H-imidazole
- 121816-82-8
- UGTDHSJPQNXGBJ-UHFFFAOYSA-N
- DB-168319
- 5-Bromo-1-trityl-1H-imidazole
- Inchi： 1S/C22H17BrN2/c23-21-16-24-17-25(21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H
- InChI Key： UGTDHSJPQNXGBJ-UHFFFAOYSA-N
- SMILES： BrC1=CN=CN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 388.05751Da
Monoisotopic Mass: 388.05751Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.8
Topological Polar Surface Area: 17.8Å²

5-Bromo-1-trityl-1H-imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM187382-1g	5-bromo-1-trityl-1H-imidazole	121816-82-8	95%	1g	$574	2021-08-05
Chemenu	CM187382-1g	5-bromo-1-trityl-1H-imidazole	121816-82-8	95%	1g	$500	2023-01-19
Alichem	A069003358-1g	5-Bromo-1-trityl-1H-imidazole	121816-82-8	95%	1g	$529.65	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1762242-1g	5-Bromo-1-trityl-1h-imidazole	121816-82-8	98%	1g	￥4242.00	2024-08-09